Cas no 2227740-64-7 ((2R)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-amine)

• Product Name: (2R)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-amine
• CAS No: 2227740-64-7
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 6455793
• PubChem ID: 165614007
• Update Time: 2025-10-25

(2R)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-amine
• EN300-1754103
• 2227740-64-7

• Inchi： 1S/C8H14N2O/c1-5(9)4-8-10-6(2)7(3)11-8/h5H,4,9H2,1-3H3/t5-/m1/s1
• InChI Key： LMQFYQCFDYGRDY-RXMQYKEDSA-N
• SMILES： O1C(C)=C(C)N=C1C[C@@H](C)N

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52Ų

Additional information on (2R)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-amine

Comprehensive Overview of (2R)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-amine (CAS No. 2227740-64-7): Properties, Applications, and Research Insights

The compound (2R)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-amine, identified by its CAS number 2227740-64-7, is a chiral amine derivative featuring a dimethyl-substituted oxazole moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The oxazole ring system, a key component of this compound, is widely recognized for its role in medicinal chemistry, often contributing to improved metabolic stability and binding affinity in drug candidates.

Recent studies highlight the growing interest in chiral amines like (2R)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-amine for asymmetric synthesis applications. Researchers are particularly focused on its potential as a pharmacophore in CNS-targeting compounds, aligning with current trends in neurodegenerative disease research. The compound's stereochemical purity (denoted by the (2R) configuration) makes it valuable for enantioselective transformations, addressing the pharmaceutical industry's demand for optically pure intermediates.

From a synthetic chemistry perspective, the dimethyloxazole moiety in CAS 2227740-64-7 offers interesting reactivity patterns. The electron-rich heterocycle can participate in various coupling reactions, while the secondary amine functionality provides a handle for further derivatization. These properties have led to its investigation in catalysis and material science applications, particularly in the development of novel ligands for transition metal complexes.

The compound's physicochemical properties, including its logP and hydrogen bonding capacity, make it particularly interesting for drug discovery programs focused on improving blood-brain barrier penetration - a hot topic in recent neuropharmacology research. Computational studies suggest that derivatives of (2R)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-amine may exhibit favorable ADME profiles, though experimental validation is ongoing in several academic and industrial laboratories.

Analytical characterization of 2227740-64-7 typically involves advanced techniques such as chiral HPLC for enantiomeric purity determination and NMR spectroscopy for structural confirmation. The compound's stability under various conditions has been documented in several process chemistry studies, with particular attention to its storage requirements and handling protocols to maintain optical purity.

In the context of current green chemistry initiatives, researchers are exploring more sustainable synthetic routes to (2R)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-amine. This includes biocatalytic approaches using engineered aminotransferases and reductases, reflecting the pharmaceutical industry's shift toward environmentally friendly manufacturing processes. The compound's potential as a molecular scaffold for fragment-based drug discovery further enhances its relevance in modern drug development paradigms.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of CAS 2227740-64-7, particularly in applications related to kinase inhibition and GPCR modulation. These developments align with current pharmaceutical industry priorities and address frequently searched topics in medicinal chemistry databases. The compound's structural features make it particularly interesting for allosteric modulator development, an area of intense research focus in recent years.

From a regulatory perspective, (2R)-1-(dimethyl-1,3-oxazol-2-yl)propan-2-amine falls into the category of research chemicals with no reported toxicity concerns at standard laboratory handling scales. However, as with all fine chemicals, appropriate safety precautions should be observed during handling, in line with current laboratory safety standards and chemical hygiene practices.

The commercial availability of 2227740-64-7 from specialty chemical suppliers has increased in recent years, reflecting growing demand from the research community. Pricing and supply chain considerations for this compound are typical of custom synthesis products, with lead times varying based on required enantiomeric excess and quantity specifications.

Future research directions for this compound class may include exploration of its photophysical properties for materials applications, investigation of its metabolite profiles in biological systems, and development of novel synthetic methodologies for its preparation. These potential applications address several trending topics in chemical research while maintaining focus on the unique attributes of this specific molecular entity.